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Compound of Interest

Compound Name: gamma-Decalactone

Cat. No.: B1670016

Essential Safety and Handling Guide for
Gamma-Decalactone

For researchers, scientists, and drug development professionals, the safe handling of
laboratory chemicals is paramount to ensuring both personal safety and the integrity of
experimental outcomes. This guide provides immediate, essential safety protocols, operational
plans, and disposal procedures for gamma-Decalactone. Adherence to this step-by-step
guidance will mitigate risks and foster a secure research environment.

Hazard Identification and Classification

Gamma-Decalactone is a chemical that requires careful handling due to its potential health
and environmental hazards.[1] It is known to cause skin and eye irritation, and may also lead to
respiratory irritation.[2][3][4] Understanding these risks is the foundational step for safe
laboratory practices.
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Hazard Type Description GHS Classification

o Causes skin irritation upon
Skin Irritation Category 2
contact.[2]

o Causes serious eye irritation.
Eye Irritation Category 2

[2]14]

) o May cause respiratory irritation
Respiratory Irritation . STOT SE, Category 3
if inhaled.[2][3][4]

) Harmful to aquatic life with )
Aquatic Hazard ] Acute and Chronic, Category 3
long-lasting effects.[2]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is the primary defense against
accidental exposure. The appropriate level of PPE is dictated by the specific laboratory
procedure being performed.
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Recommended Personal Protective

Activity .
Equipment (PPE)

Eyes: Safety glasses with side shields or
chemical safety goggles conforming to EN166
(EV) or NIOSH (US) standards.[3][5][6] Hands:
Chemical-resistant, impervious gloves (e.g.,
nitrile rubber).[2][5] Always inspect gloves
Routine Laboratory Use before use and use proper removal techniques.
[2] Body: Laboratory coat to protect skin and
personal clothing.[3][6] Respiratory: Work in a
well-ventilated area. A chemical fume hood is
recommended for procedures that may generate

vapors.[2][6]

Eyes: Tightly fitting safety goggles.[2] Hands:
Chemical-resistant, impervious gloves.[2][5]
Body: Protective clothing to prevent skin
. ) exposure.[3][6] Respiratory: For large spills or in

Large Quantities or Spills ) o T
cases of insufficient ventilation, a full-face
respirator with appropriate cartridges or a self-
contained breathing apparatus (SCBA) should

be used.[2][5]

Operational Plan: Step-by-Step Handling Procedure

A systematic workflow is essential for minimizing risk when handling gamma-Decalactone.
e Preparation:

o Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[3][4]

o Work within a well-ventilated area, preferably a chemical fume hood.[2][6]
o Assemble all necessary materials and equipment before beginning the procedure.

o Don the appropriate PPE as specified in the table above.[5]
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e Handling:

Avoid contact with skin, eyes, and clothing.[6][7]

o

o Do not inhale vapors or mists.[7]
o Keep the container tightly closed when not in use.[6][8]

o Keep away from heat, sparks, and open flames, as containers can rupture or explode
when heated.[5][7]

o Wash hands thoroughly with soap and water after handling, before breaks, and at the end
of the work shift.[7][8]

e Post-Handling:
o Decontaminate all equipment and the work area thoroughly after use.
o Remove PPE carefully to avoid self-contamination and wash hands again.[6]

o Store gamma-Decalactone in its original, tightly sealed container in a cool, dry, and well-

ventilated area.[6][7]

Emergency Protocols: Spills and First Aid

In the event of a spill or accidental exposure, immediate and correct action is critical.

Spill Cleanup Procedure:

Evacuate non-essential personnel from the area.[7]

Ensure adequate ventilation.[6][7]

Wear the appropriate PPE for spill response, including respiratory protection if necessary.[5]

[6]

Contain the spill using an inert, non-combustible absorbent material such as sand, earth, or

vermiculite.[5][6][8] Do not use combustible materials like sawdust.[6]
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o Collect the absorbed material and place it into a suitable, labeled, and sealed container for
hazardous waste disposal.[5][9]

o Clean the contaminated area thoroughly with water.[5]

First Aid Measures:

Exposure Route First Aid Instructions

Immediately rinse with plenty of water for at

least 15 minutes, holding the eyelids open.[2][5]
Eye Contact ]

[7] Remove contact lenses if present and easy

to do.[2] Seek medical attention.[2][3]

Remove contaminated clothing immediately.[5]
) [7] Wash the affected skin area with plenty of
Skin Contact S .
soap and water.[2][7] If skin irritation persists,

consult a physician.[3]

Move the person to fresh air and keep them at
Inhalation rest in a position comfortable for breathing.[2][3]

If symptoms occur, get medical attention.[3]

Do NOT induce vomiting.[2][6] Rinse the mouth

with water and give a few small glasses of water
Ingestion or milk to drink.[2][5] Never give anything by

mouth to an unconscious person.[2][6] Seek

immediate medical attention.[2]

Disposal Plan
All waste containing gamma-Decalactone must be treated as hazardous waste.
o Chemical Waste: Dispose of contents and containers at an approved waste disposal plant in

accordance with local, state, and federal regulations.[2][5][8] Do not allow the chemical to
enter drains or surface water.[3][8]

o Contaminated Materials: Any materials used for spill cleanup (e.g., absorbents, gloves) must
also be placed in a sealed container and disposed of as hazardous waste.[5]
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o Empty Containers: Do not reuse empty containers. They should be disposed of in the same
manner as the unused product.[9]

Quantitative Data

Physical and Chemical Properties:

Property Value

Molecular Formula C10H1802

Molecular Weight 170.25 g/mol [8]

Appearance Colorless to pale yellow, clear liquid[5][10]
Boiling Point 285°C (545°F)[5]

Flash Point 136°C (277°F) - Closed Cup[5]

log Pow 2.72[8]

Toxicity Data:

Test Species Result
Acute fish toxicity (LC50, 96h) Leuciscus idus (golden orfe) 21.5 mg/I[8]
Acute crustacea toxicity Daphnia magna (Big water
52 mg/I[8]

(EC50, 48h) flea)
Acute algae toxicity (ErC50, Pseudokirchneriella

) 37.2 mg/I[8]
72h) subcapitata

Procedural Workflow
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Caption: Workflow for Safe Handling of Gamma-Decalactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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